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An In-depth Technical Guide to 2-
Methoxytetrahydropyran
Abstract

2-Methoxytetrahydropyran (CAS No. 6581-66-4) is a cyclic ether with significant applications

in organic synthesis, primarily as a versatile building block and intermediate.[1] Its structure,

featuring a tetrahydropyran ring substituted with a methoxy group at the anomeric C2 position,

imparts unique reactivity. This technical guide provides a comprehensive overview of the

physical, chemical, and spectroscopic properties of 2-methoxytetrahydropyran, intended for

researchers, chemists, and professionals in drug development and materials science. The

document details experimental protocols for property determination, summarizes key data in

tabular format, and includes diagrams to illustrate reaction pathways and experimental

workflows.

Physical and Chemical Properties
2-Methoxytetrahydropyran is typically a colorless to light yellow liquid with a characteristic

ether-like odor.[1] It is a flammable liquid and should be handled with appropriate safety

precautions.[2][3]
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The key physical properties of 2-methoxytetrahydropyran are summarized in the table below.

These values are critical for its handling, purification, and use in chemical reactions.

Property Value Reference(s)

Molecular Formula C₆H₁₂O₂ [4]

Molecular Weight 116.16 g/mol [4][5]

CAS Number 6581-66-4 [4]

Appearance Colorless to light yellow liquid [1]

Boiling Point 128-129 °C (at 760 mmHg) [2][4][6]

58-60 °C (at 10 mmHg) [2]

Density 0.963 g/mL (at 25 °C) [2][4][6]

Refractive Index (n20/D) 1.425 [2][4][6]

Flash Point 25 °C (77 °F) - closed cup [2][7]

Vapor Pressure 12.9 mmHg (at 25 °C) [7]

LogP (Octanol/Water) 1.15940 [4][7]

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of 2-
methoxytetrahydropyran.
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Spectroscopic Data Description Reference(s)

¹H NMR
Proton resonance spectra

have been analyzed.
[2][8]

¹³C NMR Spectral data is available. [5][9]

Mass Spectrometry (GC-MS) Spectral data is available. [9]

Infrared (IR) Spectroscopy
FTIR and ATR-IR spectra are

available.
[9]

Raman Spectroscopy Spectral data is available. [9]

Chemical Properties and Reactivity
Synthesis
2-Methoxytetrahydropyran is commonly synthesized via the acid-catalyzed addition of

methanol to 3,4-dihydro-2H-pyran.[10] The reaction is typically exothermic and proceeds with

high yield.
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Synthesis of 2-Methoxytetrahydropyran

Reactants

Conditions

Product

3,4-Dihydro-2H-pyran

Acid Catalyst (e.g., HCl)

1.0 mole

Methanol

1.0 mole

2-Methoxytetrahydropyran

Exothermic
Reaction

Stirring (3 hr)

Click to download full resolution via product page

Synthesis of 2-Methoxytetrahydropyran.

Reactivity and Applications
2-Methoxytetrahydropyran is a valuable intermediate in organic synthesis.[1] Its primary utility

stems from its role as a precursor to the tetrahydropyranyl (THP) protecting group, although

dihydropyran is more commonly used directly for this purpose. The THP group is widely used to

protect alcohols and other functional groups due to its stability under a variety of conditions

(e.g., basic, organometallic) and its ease of removal under mild acidic conditions.

In the gas phase, 2-methoxytetrahydropyran undergoes an elimination reaction to yield 3,4-

dihydro-2H-pyran and methanol.[2][10][11]
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Use as an Alcohol Protecting Group Precursor

3,4-Dihydro-2H-pyran
(Active Protecting Agent)

Acid Catalyst
(e.g., PTSA)

+

Alcohol (R-OH)

+

THP-Protected Alcohol
(R-OTHP)

Protection Step

Mild Acid
(e.g., aq. HCl)

Deprotection Step

Regenerates Alcohol

Click to download full resolution via product page

Alcohol protection using the THP group.

Experimental Protocols
Detailed methodologies for determining the key physical properties of 2-
methoxytetrahydropyran are outlined below. These are standard procedures applicable in

most organic chemistry laboratories.
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Boiling Point Determination (Distillation Method)
Apparatus Setup: Assemble a standard simple distillation apparatus using a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a sample of 2-methoxytetrahydropyran (approx. 10-20 mL) and

a few boiling chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which a steady stream of distillate is collected in the

receiving flask. This temperature range is the boiling point. The thermometer bulb should be

positioned just below the side arm of the distillation head to ensure an accurate reading of

the vapor temperature.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction

(e.g., using a nomograph) should be applied to determine the normal boiling point.

Density Measurement (Pycnometer Method)
Pycnometer Preparation: Clean and dry a pycnometer (a specific gravity bottle) and record

its empty mass (m₁).

Calibration: Fill the pycnometer with deionized water of a known temperature (e.g., 25 °C)

and record the mass (m₂). The density of water (ρ_water) at this temperature is known.

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 2-
methoxytetrahydropyran at the same temperature and record the mass (m₃).

Calculation: The density of the sample (ρ_sample) is calculated using the formula: ρ_sample

= [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Refractive Index Measurement (Abbe Refractometer)
Instrument Calibration: Calibrate the Abbe refractometer using a standard sample with a

known refractive index (e.g., distilled water).
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Sample Application: Place a few drops of 2-methoxytetrahydropyran onto the prism of the

refractometer.

Measurement: Close the prism and adjust the light source and focus until the dividing line

between the light and dark fields is sharp and centered in the crosshairs.

Reading: Read the refractive index value from the instrument's scale. Record the

temperature, as refractive index is temperature-dependent. The standard is typically 20 °C

(n20/D).
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Workflow for Boiling Point Determination
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Boiling point determination workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1197970?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
2-Methoxytetrahydropyran is a flammable liquid and vapor.[2][9] It is essential to handle it in

a well-ventilated area, away from ignition sources, and to use appropriate personal protective

equipment (PPE).[2][12][13]

GHS Hazard Information
Category Information Reference(s)

Pictogram GHS02 (Flame) [2][9]

Signal Word Warning [2][9]

Hazard Statement
H226: Flammable liquid and

vapor
[2][9]

Hazard Class Flammable Liquid Category 3 [2][9]

Storage Class 3 - Flammable liquids [2]

Handling and Storage
Handling: Avoid inhalation of vapor or mist.[12] Keep away from heat, sparks, open flames,

and other ignition sources.[13][14] Ground/bond container and receiving equipment to

prevent static discharge.[13]

Storage: Store in a cool, dry, and well-ventilated place.[12] Keep the container tightly closed.

[12] Containers that have been opened must be carefully resealed and kept upright to

prevent leakage.[12]

Personal Protective Equipment (PPE): Eyeshields, faceshields, and chemical-resistant

gloves are recommended.[2] Use a respirator with an appropriate filter (e.g., type ABEK) if

ventilation is inadequate.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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